Cas no 98009-60-0 (3-(1H-Imidazol-1-yl)butanoic acid)

• Product Name: 3-(1H-Imidazol-1-yl)butanoic acid
• CAS No: 98009-60-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD00749150
• CID: 1075595
• PubChem ID: 3101198
• Update Time: 2025-04-20

3-(1H-Imidazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-1-yl)butanoic acid
• DTXSID10389232
• 98009-60-0
• AKOS016041730
• 3-(1H-IMIDAZOL-1-YL)BUTANOICACID
• Z431537246
• HMS1608C16
• AKOS000301335
• 3-imidazol-1-ylbutanoic acid
• 3-imidazolylbutanoic acid
• MFCD00749150
• LS-09426
• F2130-0200
• 3-Imidazol-1-yl-butyric acid
• EN300-152607
• 3-(Imidazol-1-yl)butyric acid
• G22097
• ALBB-027404
• 3-(imidazol-1-yl)butanoic acid
• 1H-imidazole-1-propanoic acid, beta-methyl-
• STL443721

• MDL： MFCD00749150
• Inchi： 1S/C7H10N2O2/c1-6(4-7(10)11)9-3-2-8-5-9/h2-3,5-6H,4H2,1H3,(H,10,11)
• InChI Key： HLJDXGSNNOEKJD-UHFFFAOYSA-N
• SMILES： OC(CC(C)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles